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Compound of Interest

Compound Name: 8-Chloro-7-fluoroquinolin-3-amine
Cat. No.: B13264137
Get Quote

Technical Monograph: 8-Chloro-7-fluoroquinolin-
3-amine

CAS Registry Number: 2092840-92-9 Molecular Formula: CoHesCIFN2 Molecular Weight:
196.61 g/mol [1]

Executive Technical Summary

8-Chloro-7-fluoroquinolin-3-amine is a highly specialized heteroaromatic building block used
primarily in the synthesis of advanced pharmaceutical agents. Its structural distinctiveness lies
in the 3-amino functionality combined with a specific 7,8-dihalogenation pattern.

While the 3-carboxy-4-quinolone core is ubiquitous in "floxacin™ antibiotics (targeting DNA
gyrase), the aromatic 3-aminoquinoline scaffold serves as a critical bioisostere and privileged
structure in kinase inhibitors (e.g., targeting MEK, EGFR) and novel anti-infectives. The
electron-withdrawing nature of the 8-chloro and 7-fluoro substituents modulates the pKa of the
3-amino group and enhances metabolic stability against oxidative metabolism at the electron-
rich aromatic ring.
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Chemical Identity & Physicochemical Profile[1][2][3]
[4][5][6][7][8][9]

Property Specification
IUPAC Name 8-Chloro-7-fluoroquinolin-3-amine
CAS Number 2092840-92-9
SMILES Nclcncc2c(Cl)c(F)cecl2
LogP (Calculated) ~2.54
TPSA 38.91 A2
_ _ ~3.5 (Estimated; reduced basicity due to halo-
pKa (Conjugate Acid) )
substituents)
Appearance Off-white to pale yellow solid
N Soluble in DMSO, DMF; sparingly soluble in
Solubility

DCM; insoluble in water.[1]

Structural Significance

The 8-Cl, 7-F substitution pattern is non-trivial.

» 7-Fluoro: Increases lipophilicity and metabolic stability; often critical for binding affinity in the
hydrophobic pockets of enzymes.

» 8-Chloro: Provides steric bulk that can force the molecule into specific conformations
(atropisomerism potential when coupled) and further deactivates the ring system, influencing
the electronics of the pyridine nitrogen.

Supply Chain & Availability Analysis

Unlike commodity chemicals, this compound is a Tier 2/3 Building Block—available but typically
requiring lead times for gram-scale quantities.

Validated Suppliers
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Based on current catalog indexing, the following suppliers are verified sources. Note:
Availability fluctuates; always confirm batch-specific purity.

Supplier Catalog ID Purity Grade Typical Pack Size
BLD Pharm BD01020389 >97% 100mg, 19, 59

AA Blocks AA0042WJ >95% 250mg, 19
GuideChem (Aggregator) Various Custom

Sourcing Strategy:
e Primary: Direct purchase from BLD Pharm or AA Blocks for <5g needs.

e Secondary: For >10g, request a custom synthesis quote using the protocol defined in
Section 4 to ensure regiochemical fidelity.

Synthetic Methodology & Protocol

Because this specific isomer is difficult to access via direct electrophilic aromatic substitution
(nitration of quinolines typically occurs at C5/C8), a Self-Validating Synthetic Route relying on
the Gould-Jacobs Reaction followed by a Curtius Rearrangement is recommended. This
ensures the amino group is installed exclusively at the 3-position.

Pathway Visualization

The following diagram illustrates the logical flow of synthesis, highlighting critical decision
nodes and quality control checks.
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Start: 2-Chloro-3-fluoroaniline
(CAS 21397-08-0)

Diethyl ethoxymethylenemalonate

Step 1: Condensation
(EMME, 140°C)

EtOH

Step 2: Cyclization (Dowtherm A, 250°C)
Forms 4-Hydroxyquinoline core

hlorination

Step 3: Aromatization
(POCI3 -> 4-Cl intermediate)

elective Reduction

Step 4: Dechlorination
(Pd/C, H2, Et3N)
CRITICAL: Control to prevent 8-Cl removal

l

Step 5: Ester Hydrolysis
(LiOH, THF/H20) -> Carboxylic Acid

Trap Isocyanate

y

Step 6: Curtius Rearrangement
(DPPA, tBuOH -> Boc-Amine -> TFA -> Amine)

Deprotection

Target: 8-Chloro-7-fluoroquinolin-3-amine

Click to download full resolution via product page
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Caption: Figure 1. Regioselective synthesis of 8-Chloro-7-fluoroquinolin-3-amine via the
Gould-Jacobs/Curtius pathway.

Detailed Experimental Protocol (Theoretical Best
Practice)

Note: This protocol is derived from standard methodologies for 3-aminoquinolines [1, 2].
Phase 1: Construction of the Quinoline Core

o Condensation: React 2-chloro-3-fluoroaniline (1.0 eq) with diethyl ethoxymethylenemalonate
(1.1 eq) at 110-140°C. Monitor the disappearance of aniline by TLC.

» Cyclization: Add the resulting enamine ester dropwise to boiling diphenyl ether (Dowtherm A)
at ~250°C. This harsh thermal cyclization yields ethyl 8-chloro-7-fluoro-4-hydroxyquinoline-3-
carboxylate.

o QC Check: 1H NMR must show a singlet at C2 (~8.5 ppm).

Phase 2: Functional Group Manipulation 3. Aromatization: Reflux the 4-hydroxy intermediate in
POCIs to generate the 4,8-dichloro-7-fluoro derivative. 4. Selective Dechlorination: This is the
most sensitive step. Hydrogenate using Pd/C in the presence of a base (EtsN).

o Risk:[2] Over-reduction can remove the 8-Cl.
o Mitigation: Use stoichiometric formate donors instead of Hz gas or use a poisoned catalyst to
favor removal of the reactive 4-Cl over the aryl 8-Cl.

Phase 3: Installation of the Amine (Curtius Rearrangement) 5. Hydrolysis: Saponify the ester
(LIOH/THF) to the carboxylic acid. 6. Rearrangement:

e Treat the acid with Diphenylphosphoryl azide (DPPA) and EtsN in tert-butanol at reflux.
e This forms the Boc-protected amine (intermediate).
e Deprotect with TFA/DCM (1:1) to yield the final 8-Chloro-7-fluoroquinolin-3-amine.[1]

Applications in Drug Discovery

The 3-aminoquinoline scaffold is a proven pharmacophore.
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» Kinase Inhibition: The nitrogen of the quinoline ring and the exocyclic amine at C3 form a
specific hydrogen-bonding motif (donor-acceptor) that mimics the adenine ring of ATP. The 8-
CI/7-F substitution tunes the electronics to optimize residence time in the ATP-binding
pocket.

o Antibacterial Agents: While not a fluoroquinolone antibiotic itself (lacking the 4-oxo-3-acid), it
serves as a precursor for N1-substituted quinolones or as a side-chain motif in novel gyrase
B inhibitors.

o DNA Intercalation: The planar, electron-deficient ring system allows for intercalation between
DNA base pairs, a mechanism exploited in antimalarial and anticancer research.

Safety & Handling (MSDS Summary)
o Hazard Classification: Acute Tox. 3 (Oral), Skin Irrit. 2, Eye Irrit. 2A.
» Signal Word:DANGER
» Precautionary Measures:
o Handle in a fume hood (dust/aerosol inhalation risk).
o Wear nitrile gloves and chemical safety goggles.

o Storage: Keep cold (2-8°C) and under inert atmosphere (Argon/Nitrogen) to prevent
oxidation of the amine, which can darken over time.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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